N-(2,5-difluorophenyl)furan-2-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C11H7F2NO2/c12-7-3-4-8(13)9(6-7)14-11(15)10-2-1-5-16-10/h1-6H,(H,14,15)
• InChI Key: AOZQIAWTQHTEGH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C11H7F2NO2
• Molecular Weight: 223.17 g/mol

Description

N-(2,5-difluorophenyl)furan-2-carboxamide, also known as DFN-2, is a chemical compound that has been the subject of scientific research due to its potential use in the development of new drugs. DFN-2 is a furan derivative that has shown promise in various studies as a potential therapeutic agent for treating a range of diseases.

Mechanism of Action

The mechanism of action of N-(2,5-difluorophenyl)furan-2-carboxamide is not fully understood, but studies have suggested that it works by inhibiting specific enzymes and signaling pathways that are involved in inflammation and angiogenesis. N-(2,5-difluorophenyl)furan-2-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects
Studies have shown that N-(2,5-difluorophenyl)furan-2-carboxamide has various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. N-(2,5-difluorophenyl)furan-2-carboxamide has also been shown to reduce the production of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-difluorophenyl)furan-2-carboxamide in lab experiments is its high potency and selectivity. N-(2,5-difluorophenyl)furan-2-carboxamide has been shown to have a higher potency and selectivity compared to other COX-2 inhibitors such as celecoxib. However, one of the limitations of using N-(2,5-difluorophenyl)furan-2-carboxamide is its low solubility, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(2,5-difluorophenyl)furan-2-carboxamide. One potential direction is the development of new drug formulations that can improve the solubility and bioavailability of N-(2,5-difluorophenyl)furan-2-carboxamide. Another direction is the investigation of the potential use of N-(2,5-difluorophenyl)furan-2-carboxamide in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,5-difluorophenyl)furan-2-carboxamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2,5-difluorophenyl)furan-2-carboxamide involves the reaction of 2,5-difluorobenzoyl chloride with furan-2-carboxylic acid in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(2,5-difluorophenyl)furan-2-carboxamide.

Scientific Research Applications

N-(2,5-difluorophenyl)furan-2-carboxamide has been studied extensively for its potential use in the development of new drugs. Studies have shown that N-(2,5-difluorophenyl)furan-2-carboxamide has anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the treatment of various diseases such as cancer, rheumatoid arthritis, and psoriasis.